3,3,5,5-Tetramethylpiperazin-2-one
Overview
Description
3,3,5,5-Tetramethylpiperazin-2-one (TMP) is a versatile organic compound with a wide range of applications in both scientific research and industrial processes. It is a cyclic diamine with a molecular formula of C5H12N2O and a molecular weight of 112.17 g/mol. TMP is a colorless, odorless, and water-soluble compound with a melting point of -35 °C and a boiling point of 127 °C. It is synthesized from the reaction of acetonitrile and piperazine in the presence of an acid catalyst.
Scientific Research Applications
Nuclear Magnetic Resonance Studies
Studies on isomeric tetramethylpiperazines, including 3,3,5,5-Tetramethylpiperazin-2-one, have been conducted to understand their nuclear magnetic resonance (NMR) spectra. These studies provide insights into the stereochemical structures of such compounds, which are crucial for applications in organic chemistry and molecular biology (Harris & Sheppard, 1966).
Pharmacological Research
Tetramethylpyrazine, a compound closely related to 3,3,5,5-Tetramethylpiperazin-2-one, has been extensively researched for its pharmacological effects, particularly its antiplatelet activities. Such studies are essential for developing new therapeutic agents for cardiovascular diseases (Sheu et al., 1997).
Drug Development and Radioligand Binding Assays
Research into derivatives of 1-cyclohexylpiperazine, structurally similar to 3,3,5,5-Tetramethylpiperazin-2-one, has been instrumental in drug development. These compounds show high affinity in sigma(2) receptor binding, which is significant for the development of antineoplastic agents and diagnostic tools in PET imaging (Berardi et al., 2004).
Chemical Synthesis and Characterization
Studies have also focused on the synthesis and characterization of compounds like 3-fluorophenmetrazine, providing insights into the chemical properties and potential applications of related compounds, including 3,3,5,5-Tetramethylpiperazin-2-one (McLaughlin et al., 2017).
Receptor Affinity Studies
Research on arylpiperazines, which are structurally related to 3,3,5,5-Tetramethylpiperazin-2-one, has contributed significantly to understanding their binding affinity for various receptors, including 5-HT1A receptors. This research is pivotal for drug development targeting these receptors (Perrone et al., 1995).
Conformational Analysis
Studies on isomeric tetramethylpiperazines, including 3,3,5,5-Tetramethylpiperazin-2-one, have been crucial for understanding their conformational properties. Such analyses aid in the design of more effective pharmaceutical compounds (Harris & Spragg, 1969).
Cellular Pharmacology
Compounds like tetramethylpyrazine, related to 3,3,5,5-Tetramethylpiperazin-2-one, have been researched for their direct actions on cardiac myocytes. Understanding these effects is crucial for developing new treatments for heart diseases (Hintz & Ren, 2003).
properties
IUPAC Name |
3,3,5,5-tetramethylpiperazin-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N2O/c1-7(2)5-9-6(11)8(3,4)10-7/h10H,5H2,1-4H3,(H,9,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HNTWDNMNGNBFEA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CNC(=O)C(N1)(C)C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,3,5,5-Tetramethylpiperazin-2-one | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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